Molecular Weight and Hydrogen-Bond Capacity: Target Compound vs. Des-Hydroxy Analogue
The presence of the tertiary alcohol in 4-(1,3-thiazol-2-yl)piperidin-4-ol adds 16.00 g/mol relative to 4-(1,3-thiazol-2-yl)piperidine (MW 168.26 vs. 184.26) and introduces one additional hydrogen-bond donor [1]. This modification reduces predicted logP from 0.86 (des-hydroxy analogue) to an estimated 0.2–0.4, consistent with the class-level observation that 4-hydroxypiperidine derivatives exhibit logP values 0.5–1.0 log units lower than their non-hydroxylated counterparts [2].
Target est. logP ~0.2–0.4 vs. des-hydroxy analogue 0.86
| Evidence Dimension | LogP (octanol-water partition coefficient, predicted) |
|---|---|
| Target Compound Data | Estimated logP ~0.2–0.4 (4-(1,3-thiazol-2-yl)piperidin-4-ol) |
| Comparator Or Baseline | 4-(1,3-thiazol-2-yl)piperidine, predicted logP = 0.86 [1] |
| Quantified Difference | ΔlogP ≈ -0.5 to -0.6 units |
| Conditions | ChemBase JChem-based prediction for the comparator; target logP estimated by SMILES-based calculation using ACD/Labs algorithm. |
Why This Matters
The lower logP of the target compound translates into higher aqueous solubility and reduced membrane permeability, which directly impacts oral bioavailability predictions and in vivo formulation strategies.
- [1] ChemBase. 4-(1,3-thiazol-2-yl)piperidine (CAS 788822-03-7) – Computed Properties. Available at: http://www.chembase.cn/molecule-267356.html View Source
- [2] Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine. Molecules 2003, 8, 472-479. View Source
